Cas no 2034610-93-8 (N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-fluorobenzamide)

• Product Name: N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-fluorobenzamide
• CAS No: 2034610-93-8
• MF: C₁₂H₁₁FN₂O₄
• MW: 266.225146532059
• CID: 6594734
• PubChem ID: 119105385
• Update Time: 2025-05-21

N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-fluorobenzamide
• Benzamide, N-[2-(2,4-dioxo-3-oxazolidinyl)ethyl]-4-fluoro-
• AKOS026704541
• F6561-0024
• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-4-fluorobenzamide
• N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-4-fluorobenzamide
• 2034610-93-8
• CHEMBL4912867

• Inchi： 1S/C12H11FN2O4/c13-9-3-1-8(2-4-9)11(17)14-5-6-15-10(16)7-19-12(15)18/h1-4H,5-7H2,(H,14,17)
• InChI Key： UNZNRSUQHXIMAY-UHFFFAOYSA-N
• SMILES： C(NCCN1C(=O)COC1=O)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 266.07028500g/mol
• Monoisotopic Mass: 266.07028500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• pka: 14.18±0.46(Predicted)

Additional information on N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-fluorobenzamide

N-2-(2,4-Dioxo-1,3-Oxazolidin-3-yl)Ethyl-4-Fluorobenzamide: A Comprehensive Overview

The compound with CAS No. 2034610-93-8, known as N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-fluorobenzamide, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl is a key structural component of this molecule, contributing to its stability and reactivity. The presence of the oxazolidinone ring system introduces valuable functional groups that can participate in various chemical reactions. Additionally, the 4-fluorobenzamide moiety enhances the molecule's electronic properties, making it suitable for interactions with biological targets.

Recent studies have highlighted the importance of oxazolidinone derivatives in medicinal chemistry. For instance, researchers have explored the role of oxazolidinone-based compounds in inhibiting enzymes associated with neurodegenerative diseases. The fluorobenzamide group in this compound has been shown to improve bioavailability and selectivity when targeting specific protein kinases.

The synthesis of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-fluorobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly enhanced the efficiency of key steps in its preparation, such as the formation of the oxazolidinone ring and the coupling reaction with the fluoroaromatic group.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for cancer treatment. Its ability to modulate cellular signaling pathways makes it a candidate for targeted therapies. Furthermore, its structural versatility allows for modifications that could expand its utility in other therapeutic areas.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of N-2-(2,4-dioxo-1,3-Oxazolidin - 3 - yl) ethyl - 4 - fluorobenzamide. Molecular docking studies have revealed favorable binding affinities with several drug targets, suggesting its potential as a lead compound in drug discovery programs.

In conclusion, N - 2 - (2 , 4 - dioxo - 1 , 3 - oxazolidin - 3 - yl ) ethyl - 4 - fluorobenzamide is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in pharmaceuticals and beyond.